Cas no 1804353-50-1 (4-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804353-50-1
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4813534
• Update Time: 2025-05-20

4-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H5F5INO3/c10-7(11)6-3(1-5(17)18)8(15)16-2-4(6)19-9(12,13)14/h2,7H,1H2,(H,17,18)
• InChI Key： CWBGKGZHTYMZOP-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)O)=C(C(F)F)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 4-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804353-50-1)

The compound 4-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804353-50-1) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and sustainable agriculture, two of the most searched topics in scientific and industrial communities. The compound's iodo and trifluoromethoxy groups are particularly noteworthy, as they contribute to its reactivity and selectivity in cross-coupling reactions, a hot topic in organic synthesis.

From a synthetic perspective, CAS No. 1804353-50-1 serves as a versatile building block for constructing complex heterocycles. Its acetic acid moiety allows for further functionalization, making it a candidate for drug discovery programs targeting enzymes and receptors. The compound's difluoromethyl group is also of interest in medicinal chemistry, as it mimics the steric and electronic properties of hydroxyl groups while offering improved resistance to oxidative degradation.

The agrochemical industry has also shown interest in 4-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid, particularly for developing next-generation pesticides. The trifluoromethoxy group is known to enhance the lipophilicity and membrane permeability of active ingredients, a key factor in pest control formulations. This aligns with the global push for environmentally friendly and high-efficacy solutions, which dominate current search trends in the field.

Analytical characterization of CAS No. 1804353-50-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring the compound's purity and stability, which are essential for its application in high-throughput screening and lead optimization. Researchers frequently search for synthetic protocols and analytical data related to this compound, underscoring its importance in modern chemical research.

In conclusion, 4-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804353-50-1) represents a cutting-edge tool for scientists exploring fluorine chemistry and heterocyclic synthesis. Its multifaceted applications in pharmaceuticals and agrochemicals make it a compound of enduring relevance, particularly in an era where sustainability and innovation are paramount. As research continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.